3-[(2,4-difluorophenoxy)methyl]-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole

• IUPAC Name: 3-[(2,4-difluorophenoxy)methyl]-2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• InChI: InChI=1S/C14H14F2N2O/c1-18-13(10-3-2-4-12(10)17-18)8-19-14-6-5-9(15)7-11(14)16/h5-7H,2-4,8H2,1H3
• InChI Key: IPJXBHVQPOHZGN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2CCCC2=N1)COC3=C(C=C(C=C3)F)F
• Molecular Formula: C14H14F2N2O
• Molecular Weight: 264.27 g/mol
• CAS No.: 2640903-52-0

Description

3-[(2,4-Difluorophenoxy)methyl]-2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole (CAS: 2640903-52-0) is a bicyclic heterocyclic compound featuring a cyclopenta[c]pyrazole core substituted with a 2,4-difluorophenoxymethyl group at position 3 and a methyl group at position 2. Its molecular formula is C₁₄H₁₄F₂N₂O, with a molecular weight of 264.27 g/mol . The compound’s structure combines the rigidity of the fused cyclopentane-pyrazole system with the electronic effects of fluorine atoms, making it a promising scaffold for medicinal chemistry and agrochemical research.

The 2,4-difluorophenoxy moiety enhances lipophilicity and metabolic stability, while the methyl group on the pyrazole ring may influence steric interactions in biological targets.

Comparison with Similar Compounds

3-(Difluoromethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole

• Structure: Differs by replacing the 2,4-difluorophenoxymethyl group with a difluoromethyl group directly attached to the pyrazole ring.
• Molecular Formula : C₈H₁₀F₂N₂.
• This compound is marketed as a building block for drug discovery .

5-Cyclopropyl-2-(4-(2,4-difluorophenoxy)-3-isopropoxy-5-methyl-1H-pyrazol-1-yl)pyridine (8o)

• Structure: Shares the 2,4-difluorophenoxy group but incorporates a pyridine ring and isopropoxy substituent.
• Synthesis: Prepared via nucleophilic aromatic substitution using 5-cyclopropyl-2-fluoropyridine and phenoxy-substituted pyrazoles at 180°C in acetonitrile .
• Biological Activity: Demonstrated potent inhibition of human dihydroorotate dehydrogenase (DHODH), a target for autoimmune diseases, with IC₅₀ values in the nanomolar range .

Substituent Position and Electronic Effects

3-[2-Chloro-4-(methylsulfonyl)phenyl]-2,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Structure: Features a chlorophenylsulfonyl group instead of difluorophenoxymethyl.
• Molecular Formula : C₁₃H₁₃ClN₂O₂S.

1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopenta[C]pyrazol-3-amine Hydrochloride

• Structure : Contains a 4-fluorophenyl group and an amine substituent.
• Applications : Used in pharmaceutical research for developing kinase inhibitors due to its ability to modulate protein-ligand interactions .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	LogP* (Predicted)	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Key Applications
Target Compound (CAS: 2640903-52-0)	264.27	3.2	0	4	Medicinal chemistry, agrochemicals
8o (DHODH Inhibitor)	401.41	4.1	0	5	Autoimmune disease therapeutics
1-(4-Fluorophenyl)-cyclopenta[c]pyrazol-3-amine HCl	255.71	2.8	2	3	Kinase inhibitor development

*LogP values estimated using fragment-based methods.